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Compound of Interest

Compound Name: Morpholino U subunit

Cat. No.: B15588825

Application Note

Morpholino oligonucleotides are synthetic molecules used to block translation or alter splicing
of target mRNA, making them a valuable tool in functional genomics and drug development.
Proper preparation of Morpholino stock solutions is critical for obtaining accurate and
reproducible experimental results. This document provides a detailed protocol for the
preparation, quantification, and storage of Morpholino stock solutions.

Quantitative Data Summary

For ease of reference, the following tables summarize the key quantitative parameters for
preparing Morpholino stock solutions.

Table 1: Recommended Concentrations for Morpholino Stock Solutions

. Recommended Stock
Morpholino Type . Notes
Concentration

Higher concentrations may

Standard Morpholino <1 mM o
lead to solubility issues.[1][2]

Lower solubility than standard

Vivo-Morpholino <0.5 mM )
Morpholinos.[1][2]

Table 2: Reconstitution Volumes for 1 mM Standard Morpholino Stock Solution
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Amount of Lyophilized Morpholino Volume of Sterile Water to Add
100 nanomoles 0.10 mL
300 nanomoles 0.30 mL
1000 nanomoles 1.00 mL

Source: Gene Tools, LLC[3]

Table 3: Spectrophotometer Settings for Concentration Measurement

Parameter Value
Wavelength (A) 265 nm
Blanking Solution 0.1 N HCI
Cuvette Type Quartz

Path Length 1 cm (standard)

Source: Feinberg Labs, Gene Tools, LLC[4][5]

Experimental Protocols
Protocol 1: Dissolving Lyophilized Morpholino Oligos

This protocol describes the initial reconstitution of lyophilized Morpholino oligos to create a
stock solution.

Materials:
» Lyophilized Morpholino oligonucleotide vial

o Sterile, nuclease-free water (DEPC-treated water is not recommended unless autoclaved to
remove residual DEPC)[1][6]

e \ortex mixer
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o Water bath at 65°C
Procedure:

o Determine the required volume of water: Refer to the vial label for the amount of Morpholino
provided (in nanomoles). Use Table 2 or the following formula to calculate the volume of
sterile water needed to achieve the desired concentration (typically 1 mM for standard
Morpholinos).[6] Volume (in mL) = Amount of Morpholino (in nanomoles) / Desired
Concentration (in mM) / 1000

o Reconstitution: Carefully add the calculated volume of sterile water to the vial containing the
lyophilized Morpholino.

» Dissolution: Cap the vial securely and vortex thoroughly. Allow the vial to sit at room
temperature for 5 minutes.[6]

 Inspect for complete dissolution: Visually inspect the solution to ensure that the oligo has
completely dissolved.

o Heating (if necessary): If the oligo has not fully dissolved, incubate the vial in a 65°C water
bath for 5-10 minutes.[3][6] Vortex briefly and re-inspect.

 Further dilution (if necessary): If the oligo remains undissolved after heating, add an equal
volume of sterile water to halve the concentration (e.g., to 0.5 mM) and repeat the heating
step.[6]

 Aliquotting (optional but recommended): Once fully dissolved, it is good practice to aliquot
the stock solution into smaller, sterile microcentrifuge tubes to avoid repeated freeze-thaw
cycles and potential contamination.[6]

Protocol 2: Determining Morpholino Concentration by
UV Spectrophotometry

Accurate determination of the Morpholino concentration is crucial for downstream experiments.
This protocol outlines the procedure using a standard UV-Vis spectrophotometer.

Materials:
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Morpholino stock solution

0.1 N HCI

Quartz spectrophotometer cuvette (1 cm path length)

UV-Vis spectrophotometer

Procedure:

Prepare the blank: Add 995 uL of 0.1 N HCI to a clean quartz cuvette. Place the cuvette in
the spectrophotometer and blank the instrument at a wavelength of 265 nm.[4][5]

e Prepare the sample: Add 5 pL of the Morpholino stock solution to the 995 pL of 0.1 N HCl in
the cuvette. Mix gently by pipetting up and down. This creates a 1:200 dilution.[4][5]

e Measure the absorbance: Place the cuvette containing the diluted Morpholino solution back
into the spectrophotometer and read the absorbance at 265 nm.

o Calculate the concentration: Use the following formula to calculate the concentration of the
original Morpholino stock solution:

Concentration (M) = (Absorbance at 265 nm * Dilution Factor) / Molar Extinction Coefficient

(€)
o Dilution Factor: 200 (for the 1:200 dilution)[4][5]

o Molar Extinction Coefficient (€): This value is specific to each Morpholino sequence and is
provided on the product information sheet from the manufacturer.[4]

Example Calculation:
o Absorbance at 265 nm = 0.645
e Dilution Factor = 200

e Molar Extinction Coefficient () = 259,160 L/(mol-cm)
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e Concentration (M) = (0.645 * 200) / 259,160 = 0.000497 M or 497 uM[4]

Protocol 3: Storage of Morpholino Stock Solutions

Proper storage is essential to maintain the stability and activity of Morpholino oligos.
Short-term Storage (days to weeks):

o Store aqueous solutions at room temperature in a tightly sealed vial.[6][7] Avoid refrigeration
or freezing, as this can cause the Morpholino to precipitate or associate with the container
walls.[3][8]

Long-term Storage (months to years):

e For long-term storage, it is recommended to lyophilize (freeze-dry) the Morpholino stock
solution and store it as a dry powder at room temperature.[7][9] Lyophilized Morpholinos
have been shown to be stable for over a decade.[7]

e If storing in solution long-term, ensure the vial is tightly sealed to prevent evaporation.
Storing in a humid environment can help minimize evaporation.[7][9]

» Protect fluorescently-tagged Morpholinos from light to prevent photobleaching.[6][9]
Handling Thawed Solutions:

« If a Morpholino solution has been frozen, it should be heated to 65°C for 10 minutes after
thawing to aid in redissolving any precipitate.[6] If solubility issues persist, autoclaving the
solution on a liquid cycle may restore activity.[1][9]

Visualizations
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Caption: Workflow for preparing Morpholino stock solutions.
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Caption: Spectrophotometric quantification of Morpholino concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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